Clindamycin 2-Phosphate Sulfoxide(Mixture of Diastereomers)
Clindamycin 2-Phosphate Sulfoxide(Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
1228573-90-7
VCID:
VC0139019
InChI:
InChI=1S/C18H34ClN2O9PS/c1-5-6-10-7-11(21(3)8-10)17(24)20-12(9(2)19)15-13(22)14(23)16(30-31(25,26)27)18(29-15)32(4)28/h9-16,18,22-23H,5-8H2,1-4H3,(H,20,24)(H2,25,26,27)/t9-,10+,11-,12+,13+,14-,15+,16+,18+,32?/m0/s1
SMILES:
CCCC1CC(N(C1)C)C(=O)NC(C2C(C(C(C(O2)S(=O)C)OP(=O)(O)O)O)O)C(C)Cl
Molecular Formula:
C18H34ClN2O9PS
Molecular Weight:
520.959
Clindamycin 2-Phosphate Sulfoxide(Mixture of Diastereomers)
CAS No.: 1228573-90-7
Reference Standards
VCID: VC0139019
Molecular Formula: C18H34ClN2O9PS
Molecular Weight: 520.959
CAS No. | 1228573-90-7 |
---|---|
Product Name | Clindamycin 2-Phosphate Sulfoxide(Mixture of Diastereomers) |
Molecular Formula | C18H34ClN2O9PS |
Molecular Weight | 520.959 |
IUPAC Name | [(2R,3R,4S,5R,6R)-6-[(1S,2S)-2-chloro-1-[[(2S,4R)-1-methyl-4-propylpyrrolidine-2-carbonyl]amino]propyl]-4,5-dihydroxy-2-methylsulfinyloxan-3-yl] dihydrogen phosphate |
Standard InChI | InChI=1S/C18H34ClN2O9PS/c1-5-6-10-7-11(21(3)8-10)17(24)20-12(9(2)19)15-13(22)14(23)16(30-31(25,26)27)18(29-15)32(4)28/h9-16,18,22-23H,5-8H2,1-4H3,(H,20,24)(H2,25,26,27)/t9-,10+,11-,12+,13+,14-,15+,16+,18+,32?/m0/s1 |
Standard InChIKey | NEQHVQGMXRPASW-IMOWMNBMSA-N |
SMILES | CCCC1CC(N(C1)C)C(=O)NC(C2C(C(C(C(O2)S(=O)C)OP(=O)(O)O)O)O)C(C)Cl |
Synonyms | 7-Chloro-1,6,7,8-tetradeoxy-6-[[[(2S,4R)-1-methyl-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-(methylsulfinyl)-L-threo-α-D-galactooctopyranose 2-(Dihydrogen Phosphate); |
PubChem Compound | 129011911 |
Last Modified | Nov 11 2021 |
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